Cas no 4594-71-2 (2-Methylisoquinolin-1(2H)-one)

2-Methylisoquinolin-1(2H)-one is a versatile organic compound with a diverse range of applications in pharmaceutical and fine chemical industries. It possesses a unique isomeric structure, offering enhanced stability and reactivity. The presence of the methyl group on the isoquinolin-1(2H)-one core contributes to its distinct physical and chemical properties, making it a valuable intermediate in the synthesis of various heterocyclic compounds. This product is highly regarded for its purity and is suitable for research and development purposes in medicinal chemistry.
2-Methylisoquinolin-1(2H)-one structure
2-Methylisoquinolin-1(2H)-one structure
Product Name:2-Methylisoquinolin-1(2H)-one
CAS No:4594-71-2
MF:C10H9NO
MW:159.184562444687
MDL:MFCD00040275
CID:331688
PubChem ID:78343
Update Time:2025-10-15

2-Methylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-Methylisoquinolin-1(2H)-one
    • 1(2H)-Isoquinolinone,2-methyl-
    • 2-methylisoquinolin-1-one
    • 1(2H)-Isoquinolinone,2-methyl
    • 2-Methyl-1(2H)-isoquinolinone
    • 2-METHYL-1(2H)-ISOQUINOLONE
    • 2-methyl-2H-isoquinolin-1-one
    • 2-methylisocarbostyril
    • N-Methylisocarbostyril
    • N-methylisoquinolone
    • 2-Methyl-1(2H)-isoquinolinone #
    • O10836
    • 4594-71-2
    • 2-Methyl-2H-isoquinolin-1-oneCN 2-methyl-2H-isoquinolin-1-one
    • A872307
    • DS-5416
    • DTXSID30196662
    • FT-0686255
    • SY112536
    • AMY13944
    • CS-W009059
    • 1(2H)-Isoquinolinone, 2-methyl-
    • InChI=1/C10H9NO/c1-11-7-6-8-4-2-3-5-9(8)10(11)12/h2-7H,1H
    • 2-methylisoquinolinone
    • SCHEMBL123411
    • AKOS016000373
    • MFCD00040275
    • DB-356269
    • isoquinoline, 1,2-dihydro-2-methyl-1-oxo-
    • MDL： MFCD00040275
    • Inchi： 1S/C10H9NO/c1-11-7-6-8-4-2-3-5-9(8)10(11)12/h2-7H,1H3
    • InChI Key： YJRMHIKEMDTYDR-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC=CC=2C=CN1C

Computed Properties

  • Exact Mass: 159.06800
  • Monoisotopic Mass: 159.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.16
  • Boiling Point: 307.6°C at 760 mmHg
  • Flash Point: 145.2°C
  • Refractive Index: 1.592
  • PSA: 22.00000
  • LogP: 1.53850

2-Methylisoquinolin-1(2H)-one Security Information

2-Methylisoquinolin-1(2H)-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

2-Methylisoquinolin-1(2H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
071267-5g
2-Methylisoquinolin-1(2H)-one
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 $ 50.00 2022-06-04
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 $ 65.00 2022-06-04
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 $ 160.00 2022-06-04
Chemenu
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Chemenu
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Chemenu
CM143823-10g
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 $592 2021-08-05
Chemenu
CM143823-25g
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2-Methylisoquinolin-1(2H)-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4594-71-2)2-Methylisoquinolin-1(2H)-one
Order Number:A872307
Stock Status:in Stock
Quantity:5g/10g/25g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:33
Price ($):184.0/366.0/915.0/3028.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4594-71-2)2-Methylisoquinolin-1(2H)-one
A872307
Purity:99%/99%/99%/99%
Quantity:5g/10g/25g/500g
Price ($):184.0/366.0/915.0/3028.0
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